1-(2,3-dimethoxybenzyl)-4-(methylsulfonyl)piperazine oxalate

• IUPAC Name: 1-[(2,3-dimethoxyphenyl)methyl]-4-methylsulfonylpiperazine;oxalic acid
• InChI: InChI=1S/C14H22N2O4S.C2H2O4/c1-19-13-6-4-5-12(14(13)20-2)11-15-7-9-16(10-8-15)21(3,17)18;3-1(4)2(5)6/h4-6H,7-11H2,1-3H3;(H,3,4)(H,5,6)
• InChI Key: QAIAIHWGLXUMKH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)CN2CCN(CC2)S(=O)(=O)C.C(=O)(C(=O)O)O
• Molecular Formula: C16H24N2O8S
• Molecular Weight: 404.4 g/mol

Description

1-(2,3-dimethoxybenzyl)-4-(methylsulfonyl)piperazine oxalate, also known as DMMDA-2, is a psychoactive substance that belongs to the family of phenethylamines. This compound is known for its hallucinogenic properties and has been the subject of scientific research due to its potential therapeutic applications.

Mechanism of Action

1-(2,3-dimethoxybenzyl)-4-(methylsulfonyl)piperazine oxalate is believed to work by interacting with serotonin receptors in the brain. Specifically, it binds to the 5-HT2A receptor, which is involved in regulating mood, perception, and cognition. This interaction leads to changes in neuronal activity and neurotransmitter release, which can result in altered perception and mood.
Biochemical and Physiological Effects:
1-(2,3-dimethoxybenzyl)-4-(methylsulfonyl)piperazine oxalate has been shown to produce a range of physiological and biochemical effects. These include changes in heart rate, blood pressure, and body temperature. It has also been shown to increase the release of certain neurotransmitters such as dopamine and norepinephrine.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2,3-dimethoxybenzyl)-4-(methylsulfonyl)piperazine oxalate in lab experiments is its ability to produce consistent and predictable effects on the brain and behavior. This makes it a useful tool for studying the neurochemical and physiological mechanisms underlying mental health disorders. However, one limitation is that its psychoactive effects can make it difficult to control for confounding variables in experiments.

Future Directions

There are several potential future directions for research on 1-(2,3-dimethoxybenzyl)-4-(methylsulfonyl)piperazine oxalate. One area of interest is its potential as a therapeutic agent for mental health disorders. Further studies are needed to determine its efficacy and safety in clinical settings. Another area of interest is its potential as a tool for enhancing creativity and cognitive function. Future studies could explore the optimal dosages and administration methods for these purposes. Additionally, more research is needed to understand the long-term effects of 1-(2,3-dimethoxybenzyl)-4-(methylsulfonyl)piperazine oxalate on the brain and behavior.

Synthesis Methods

1-(2,3-dimethoxybenzyl)-4-(methylsulfonyl)piperazine oxalate can be synthesized by the reaction of 2,3-dimethoxybenzaldehyde with methylsulfonyl chloride and piperazine in the presence of a base. The resulting compound is then converted to its oxalate salt form.

Scientific Research Applications

1-(2,3-dimethoxybenzyl)-4-(methylsulfonyl)piperazine oxalate has been studied for its potential therapeutic applications in the treatment of various mental health disorders such as depression, anxiety, and post-traumatic stress disorder (PTSD). It has also been investigated for its potential to enhance creativity and cognitive function.